N-cycloheptyl-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide

• IUPAC Name: N-cycloheptyl-2-(5-thiophen-2-yltetrazol-2-yl)acetamide
• InChI: InChI=1S/C14H19N5OS/c20-13(15-11-6-3-1-2-4-7-11)10-19-17-14(16-18-19)12-8-5-9-21-12/h5,8-9,11H,1-4,6-7,10H2,(H,15,20)
• InChI Key: PKPGPVLKAIIVRE-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)CN2N=C(N=N2)C3=CC=CS3
• Molecular Formula: C14H19N5OS
• Molecular Weight: 305.40 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-cycloheptyl-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide typically involves multistep chemical reactions, including regioselective attacks, cyclizations, and condensation reactions. For example, the reaction of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene with ethyl cyanoacetate produces 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, which can then be used to synthesize different heterocyclic derivatives, demonstrating the synthetic versatility of related compounds (Shams et al., 2010).

Molecular Structure Analysis

The molecular structure of related compounds, such as N-(4-(3-methyl-3-phenylcyclobutyl)thiazol-2-yl)acetamide, has been studied using techniques like X-ray diffraction, revealing insights into the crystallography and molecular geometry (Ekici et al., 2020). Such analyses provide valuable information regarding the compound's stability and reactivity.

Chemical Reactions and Properties

These compounds participate in various chemical reactions due to their active functional groups. The reactivity often involves nucleophilic and electrophilic sites, allowing for the synthesis of diverse heterocyclic derivatives with different biological and chemical properties. For example, the aminolysis and alkylation processes are critical in forming new compounds with potential anticancer activities (Berest et al., 2011).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystal structure, are influenced by the molecular structure and functional groups present in the compound. For instance, the cyclohexene ring's conformation and the planarity of the thiophene ring can affect the overall physical properties of related compounds (Wang et al., 2014).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other compounds or systems, often in a biological context. Without specific information or studies on this compound, it’s difficult to provide details on its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information on this compound, it’s difficult to provide details on its safety and hazards.

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. For example, if it shows promising biological activity, it could be studied further as a potential pharmaceutical compound.